Cas no 2228520-37-2 (tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate
• CAS No: 2228520-37-2
• MF: C₁₅H₂₁ClN₂O₃
• MW: 312.791843175888
• CID: 6111088
• PubChem ID: 165686893
• Update Time: 2025-05-19

tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate
• 2228520-37-2
• EN300-1875400

• Inchi： 1S/C15H21ClN2O3/c1-15(2,3)21-14(20)18-7-6-17-9-12(18)10-4-5-13(19)11(16)8-10/h4-5,8,12,17,19H,6-7,9H2,1-3H3
• InChI Key： MJDNEEJDDMDCCZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CNCCN1C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 312.1240702g/mol
• Monoisotopic Mass: 312.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate

Introduction to Tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 2228520-37-2)

Tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2228520-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine derivative class, a structural motif widely recognized for its pharmacological significance. The presence of a tert-butyl group and a phenyl ring substituted with both chloro and hydroxy functional groups contributes to its unique chemical properties and potential biological activities.

The molecular structure of tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate is characterized by a piperazine core, which is a six-membered aromatic heterocycle containing two nitrogen atoms. This nitrogen-rich scaffold is known to interact favorably with various biological targets, making it a valuable building block in medicinal chemistry. The tert-butyl group at the carboxyl position enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. On the other hand, the 3-chloro-4-hydroxyphenyl moiety introduces hydrophobic and electronic properties that can modulate receptor binding affinity and selectivity.

Recent advancements in drug discovery have highlighted the importance of piperazine derivatives in addressing a wide range of therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The specific substitution pattern in tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate suggests potential applications in targeting enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Studies have demonstrated that modifications within the piperazine ring can significantly alter pharmacokinetic profiles, leading to improved therapeutic efficacy.

In the context of modern pharmaceutical research, the synthesis and characterization of tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate have been facilitated by cutting-edge synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the efficient construction of complex molecular architectures. These methods not only enhance yield but also allow for precise control over regioselectivity, which is crucial for developing high-affinity ligands.

The pharmacological profile of tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate has been explored through both computational modeling and experimental validation. Molecular docking studies have revealed its potential binding interactions with targets such as monoamine oxidase (MAO) inhibitors, which are pivotal in managing mood disorders. Additionally, preclinical studies have indicated that this compound may exhibit neuroprotective effects by modulating oxidative stress pathways associated with neurodegeneration.

The role of functional groups like the chloro and hydroxy substituents cannot be overstated, as they play critical roles in determining the compound's reactivity and biological activity. The electron-withdrawing nature of the chloro group can enhance hydrogen bonding interactions with polar residues in protein binding pockets, while the presence of the hydroxy group introduces both solubility advantages and potential metabolic stability issues. These features make tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate a promising candidate for further investigation in drug development pipelines.

Current research trends suggest that piperazine derivatives will continue to be integral to innovative therapeutic strategies. The versatility of this scaffold allows for extensive structural diversification, enabling chemists to tailor molecules for specific biological outcomes. For instance, recent studies have explored the use of piperazine-based compounds as scaffolds for developing kinase inhibitors, which are essential in oncology treatments. The unique combination of lipophilicity and polar interactions provided by tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate positions it as a versatile tool for such applications.

The synthesis of tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high purity and yield. Key synthetic steps include nucleophilic aromatic substitution reactions to introduce the chlorophenyl moiety followed by reductive amination or nucleophilic addition to form the piperazine ring. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm structural integrity throughout the synthetic process.

In conclusion, tert-butyl 2-(3-chloro-4-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 2228520-37-2) represents a significant advancement in pharmaceutical chemistry due to its well-designed molecular architecture and potential therapeutic applications. Its unique combination of structural features makes it an attractive candidate for further exploration in drug discovery programs aimed at treating neurological disorders, cardiovascular diseases, and other critical health challenges. As research progresses, this compound is expected to contribute valuable insights into developing next-generation therapeutics.